Cas no 4698-21-9 (2-Propynoic acid, 3-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Propynoic acid, 3-(3,4,5-trimethoxyphenyl)-
• CAS No: 4698-21-9
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 1522631
• PubChem ID: 12521853
• Update Time: 2025-04-21

2-Propynoic acid, 3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3,4,5-trimethoxyphenyl)-
• 3-(3,4,5-trimethoxyphenyl)prop-2-ynoic acid
• 3,4,5-trimethoxyphenylpropiolic acid
• AKOS013860531
• JCJHIQYGYVUQEQ-UHFFFAOYSA-N
• DTXSID80501227
• 3,4,5-trimethoxyphenylpropynoic acid
• 4698-21-9
• SCHEMBL4640416

• Inchi： 1S/C12H12O5/c1-15-9-6-8(4-5-11(13)14)7-10(16-2)12(9)17-3/h6-7H,1-3H3,(H,13,14)
• InChI Key： JCJHIQYGYVUQEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#CC(=O)O)=CC=1OC)OC

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles